Cas no 1261966-87-3 (2-hydroxy-4-[3-(trifluoromethoxy)phenyl]benzaldehyde)

• Product Name: 2-hydroxy-4-[3-(trifluoromethoxy)phenyl]benzaldehyde
• CAS No: 1261966-87-3
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• MDL: MFCD18314861
• CID: 1219736
• PubChem ID: 53220604
• Update Time: 2025-06-08

2-hydroxy-4-[3-(trifluoromethoxy)phenyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-[3-(trifluoromethoxy)phenyl]benzaldehyde
• DTXSID80685334
• 2-Formyl-5-(3-trifluoromethoxyphenyl)phenol, 95%
• 3-Hydroxy-3'-(trifluoromethoxy)[1,1'-biphenyl]-4-carbaldehyde
• 1261966-87-3
• 2-FORMYL-5-(3-TRIFLUOROMETHOXYPHENYL)PHENOL
• MFCD18314861

• MDL： MFCD18314861
• Inchi： 1S/C14H9F3O3/c15-14(16,17)20-12-3-1-2-9(6-12)10-4-5-11(8-18)13(19)7-10/h1-8,19H
• InChI Key： AMYQHAGLGRJJDA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(C=O)=C(C=1)O)(F)F

Computed Properties

• Exact Mass: 282.05037863g/mol
• Monoisotopic Mass: 282.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-hydroxy-4-[3-(trifluoromethoxy)phenyl]benzaldehyde

Comprehensive Overview of 2-hydroxy-4-[3-(trifluoromethoxy)phenyl]benzaldehyde (CAS No. 1261966-87-3)

2-hydroxy-4-[3-(trifluoromethoxy)phenyl]benzaldehyde (CAS No. 1261966-87-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzaldehyde derivative features a hydroxyl group at the 2-position and a trifluoromethoxy-substituted phenyl ring at the 4-position, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, agrochemicals, and functional materials.

The compound's CAS number 1261966-87-3 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent studies highlight its role as a key building block in developing fluorinated compounds, which are increasingly sought after due to their enhanced stability and bioavailability. The trifluoromethoxy group in particular is a hotspot in medicinal chemistry, as it often improves metabolic resistance and binding affinity in drug candidates.

In the context of green chemistry and sustainable synthesis, 2-hydroxy-4-[3-(trifluoromethoxy)phenyl]benzaldehyde aligns with the growing demand for eco-friendly intermediates. Researchers are exploring catalytic methods to optimize its production, minimizing waste and energy consumption. This aligns with broader industry trends, where fluorine-containing compounds are pivotal in developing next-generation therapeutics and electronic materials.

From a commercial perspective, the compound's high purity and structural specificity make it valuable for custom synthesis services. Suppliers often emphasize its use in high-value applications, such as OLED (organic light-emitting diode) materials or targeted drug delivery systems. Its compatibility with cross-coupling reactions further expands its utility in creating complex molecular architectures.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1261966-87-3, ensuring compliance with rigorous quality standards. As regulatory frameworks evolve, documentation of its safety profiles and handling protocols becomes increasingly important for industrial adoption.

In summary, 2-hydroxy-4-[3-(trifluoromethoxy)phenyl]benzaldehyde represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to advanced material precursors—underscore its relevance in contemporary research. Future developments may focus on scaling production sustainably or unlocking novel functionalities through structural modifications.